Cas no 2411183-36-1 (rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one)
rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one Chemical and Physical Properties
Names and Identifiers
-
- 2411183-36-1
- EN300-7545109
- rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one
-
- Inchi: 1S/C14H16O2/c15-14-7-11-6-12(8-13(11)14)16-9-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2/t11-,12?,13-/m0/s1
- InChI Key: CYHVPABIJSPDLP-RXTYADHFSA-N
- SMILES: O(CC1C=CC=CC=1)C1C[C@@H]2C(C[C@@H]2C1)=O
Computed Properties
- Exact Mass: 216.115029749g/mol
- Monoisotopic Mass: 216.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26.3Ų
rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7545109-0.05g |
rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one |
2411183-36-1 | 95.0% | 0.05g |
$888.0 | 2025-02-24 | |
| Enamine | EN300-7545109-0.1g |
rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one |
2411183-36-1 | 95.0% | 0.1g |
$930.0 | 2025-02-24 | |
| Enamine | EN300-7545109-0.25g |
rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one |
2411183-36-1 | 95.0% | 0.25g |
$972.0 | 2025-02-24 | |
| Enamine | EN300-7545109-0.5g |
rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one |
2411183-36-1 | 95.0% | 0.5g |
$1014.0 | 2025-02-24 | |
| Enamine | EN300-7545109-1.0g |
rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one |
2411183-36-1 | 95.0% | 1.0g |
$1057.0 | 2025-02-24 | |
| Enamine | EN300-7545109-2.5g |
rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one |
2411183-36-1 | 95.0% | 2.5g |
$2071.0 | 2025-02-24 | |
| Enamine | EN300-7545109-5.0g |
rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one |
2411183-36-1 | 95.0% | 5.0g |
$3065.0 | 2025-02-24 | |
| Enamine | EN300-7545109-10.0g |
rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one |
2411183-36-1 | 95.0% | 10.0g |
$4545.0 | 2025-02-24 |
rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one
Introduction to rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one (CAS No. 2411183-36-1)
Rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one (CAS No. 2411183-36-1) is a complex organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic ketones and is characterized by its bicyclo[3.2.0]heptane core and a benzyloxy substituent at the C-3 position.
The synthesis of rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one involves a series of intricate chemical transformations, including ring-closing metathesis (RCM) and benzylation reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes, making it more accessible for both academic research and industrial applications.
In terms of its biological significance, rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one has been studied for its potential as a lead compound in drug discovery. Its unique structure offers a promising scaffold for the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer. Research has shown that compounds with similar bicyclic frameworks exhibit potent inhibitory effects on specific enzymes and receptors, making them valuable candidates for further investigation.
The physical and chemical properties of rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one have been extensively characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational stability, and solubility profiles, which are crucial for optimizing its use in pharmaceutical formulations.
In the context of medicinal chemistry, the enantiomeric purity of rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one is a critical factor that influences its biological activity and pharmacokinetic properties. Recent efforts have focused on developing asymmetric synthesis methods to produce enantiomerically pure forms of this compound, which could enhance its therapeutic efficacy and reduce potential side effects.
The potential applications of rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one extend beyond drug discovery to other areas such as materials science and catalysis. Its rigid bicyclic structure makes it an attractive candidate for the design of functional materials with tailored properties, such as polymers and catalysts with enhanced stability and activity.
In conclusion, rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one (CAS No. 2411183-36-1) is a versatile compound with significant potential in various scientific disciplines. Ongoing research continues to uncover new applications and optimize its synthesis and properties, positioning it as a valuable tool for advancing our understanding of complex chemical systems and developing innovative solutions in medicine and materials science.
2411183-36-1 (rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)